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Compound of Interest

Compound Name: 2-(2-Iodoethoxy)-2-methylpropane

CAS No.: 156937-49-4

Cat. No.: B2512784

Get Quote

Content Type: Technical Whitepaper Subject: 1-Iodo-2-(tert-butoxy)ethane (CAS: 19685-16-6)

Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Leads

Executive Summary & Chemical Identity[1][2]
2-(2-Iodoethoxy)-2-methylpropane, commonly referred to as 1-iodo-2-(tert-butoxy)ethane, is

a specialized bifunctional building block used primarily in medicinal chemistry and organic

synthesis. It serves two distinct strategic purposes:

Linker Installation: It acts as a lipophilic, metabolically stable spacer derived from the

ethylene glycol motif.

Masked Hydroxyethylation: It functions as a "masked" 2-hydroxyethylating agent. The tert-

butyl ether moiety acts as an acid-labile protecting group, stable to basic nucleophilic

substitution conditions but cleavable by strong acids (e.g., TFA).

Critical Distinction: Do not confuse this compound with tert-butyl iodide (2-iodo-2-

methylpropane), which is a tertiary alkyl halide. The subject of this guide is a primary alkyl

iodide with an ether linkage, exhibiting significantly different reactivity and stability profiles.
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Physicochemical Profile[1][2][3][4][5][6][7]
Property Specification

IUPAC Name 1-Iodo-2-(tert-butoxy)ethane

Structure

Molecular Weight 228.07 g/mol

Appearance
Colorless to pale yellow liquid (darkens on light

exposure)

Boiling Point ~60–65 °C at 15 mmHg (Estimated)

Density > 1.2 g/mL (High density due to iodine)

Solubility
Miscible with DCM, THF, Et2O, EtOAc; Insoluble

in water

Stability Light-sensitive; Acid-sensitive (ether cleavage)

Synthetic Architecture
The synthesis of 2-(2-iodoethoxy)-2-methylpropane is most reliably achieved via a

Finkelstein reaction or a modified Appel reaction starting from 2-(tert-butoxy)ethanol. The

Finkelstein route is preferred for scale-up due to easier purification (avoiding

triphenylphosphine oxide byproducts).

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the two primary synthetic routes and the orthogonal reactivity

of the product.

2-(tert-Butoxy)ethanol

Tosylate / Mesylate
Intermediate

TsCl/MsCl, Et3N
DCM, 0°C

2-(2-Iodoethoxy)-
2-methylpropane

I2, PPh3, Imidazole
(Appel Reaction)

NaI (3-5 eq)
Acetone, Reflux

(Finkelstein)

Target Molecule
(Masked Alcohol)

Nucleophile (Nu-)
K2CO3, DMF
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Figure 1: Synthetic pathways to 2-(2-iodoethoxy)-2-methylpropane. The solid line represents

the preferred sulfonate displacement route.

Reactivity & Mechanistic Insights
The "Better" Leaving Group
While the corresponding chloro-analog (2-(2-chloroethoxy)-2-methylpropane) is commercially

available, the iodo-analog is kinetically superior for alkylating weak nucleophiles. The C-I bond

is weaker (~57 kcal/mol) than the C-Cl bond (~81 kcal/mol), and iodide is a better leaving group

(

of conjugate acid -10) compared to chloride (

-7). This allows alkylation reactions to proceed at lower temperatures, preserving the integrity
of sensitive substrates.

Orthogonal Protection Strategy
The utility of this reagent lies in the chemical orthogonality of the tert-butyl ether:

Base Stability: The t-butyl group is completely stable to the basic conditions required for

nucleophilic substitution (e.g.,

,

,

).

Acid Lability: Post-alkylation, the t-butyl group can be removed using Trifluoroacetic acid

(TFA) or

to reveal a primary alcohol.

Application Logic:
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Experimental Protocol: Synthesis via Sulfonate
Displacement
Objective: Synthesis of 2-(2-iodoethoxy)-2-methylpropane from 2-(tert-butoxy)ethanol via a

Mesylate intermediate.

Reagents
2-(tert-Butoxy)ethanol (Starting Material)

Methanesulfonyl chloride (MsCl)

Triethylamine (

)

Sodium Iodide (NaI) - Dried under vacuum

Solvents: Dichloromethane (DCM), Acetone (HPLC Grade)

Workflow
Step 1: Mesylation

Setup: Flame-dry a round-bottom flask under

atmosphere.

Dissolution: Dissolve 2-(tert-butoxy)ethanol (1.0 eq) and

(1.5 eq) in anhydrous DCM (0.5 M concentration). Cool to 0 °C.

Addition: Dropwise add MsCl (1.2 eq). The reaction is exothermic; control rate to maintain T

< 5 °C.

Completion: Stir at 0 °C for 1 hour, then warm to RT. Monitor by TLC (stain with KMnO4;

mesylates are UV active if aromatic, but this aliphatic one requires staining).

Workup: Wash with cold 1M HCl, then saturated
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, then brine. Dry over

and concentrate. Note: The mesylate is thermally unstable; do not heat above 40 °C during
evaporation.

Step 2: Finkelstein Iodination
Solvation: Dissolve the crude mesylate in anhydrous Acetone (0.2 M).

Reagent: Add NaI (3.0 eq). The solution will turn yellow.

Reflux: Heat to reflux (~56 °C) for 12–18 hours. A white precipitate (Sodium

Methanesulfonate) will form.

Workup: Cool to RT. Filter off the solids.[1] Concentrate the filtrate.

Partition: Dissolve residue in

. Wash with 10% Sodium Thiosulfate (

) to remove free iodine (discoloration from brown to clear), then water and brine.

Purification: Dry over

. Remove solvent. If necessary, purify via vacuum distillation (protect from light).

Quality Control:

1H NMR (

): Look for the triplet of the

at

ppm and the singlet of the t-butyl group at

ppm.

Storage: Store over activated Copper turnings (stabilizer) at 4 °C in the dark.

Applications in Drug Development[4][12]
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Solubilizing Linkers (PROTACs & ADCs)
In the development of PROTACs (Proteolysis Targeting Chimeras), linker length and

composition are critical. This reagent introduces a short, lipophilic ether spacer. Unlike pure

PEG chains (which are hydrophilic), the tert-butyl terminus increases

, which can improve cell permeability for otherwise polar chimeras before the metabolic
"unmasking" event.

Bioisosteric Replacement
The tert-butyl ether moiety is often explored as a bioisostere for phenyl rings or other lipophilic

bulk groups. It occupies a similar spherical volume to a phenyl ring but lacks the

-stacking capability, offering a probe for hydrophobic pocket interactions without aromaticity.

Fluorine-18 Radiochemistry Precursors
While the iodide itself is not the precursor for

labeling (tosylates are used for that), this compound is essential for synthesizing the "cold
standard" (non-radioactive reference) of fluoro-ethoxy tracers.

Workflow: Alkylate precursor with 2-(2-iodoethoxy)-2-methylpropane

Deprotect tBu

Convert OH to F (using DAST/Deoxo-Fluor).

Safety & Handling
Hazard Classification:

Alkylating Agent: Like all primary alkyl iodides, this compound is a potential DNA alkylator.

Handle inside a fume hood with double nitrile gloves.

Vesicant: Direct skin contact may cause blistering.

Incompatibility: Highly reactive toward strong nucleophiles. Incompatible with strong

oxidizers.[2]
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Stabilization: Alkyl iodides degrade under light to release free Iodine (

), turning the liquid brown.

Prevention:[2][3] Wrap flasks in aluminum foil.

Storage: Add a few strands of clean copper wire to the storage vial. The copper reacts with

free iodine to form CuI (insoluble), keeping the reagent neutral.

References
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halide exchange).

Synthesis of tert-Butyl Ethers: Masada, H., et al. "A new method for the synthesis of tertiary

butyl ethers." Bulletin of the Chemical Society of Japan, 1995.

Application in Linker Chemistry: "Preparation of PEGylated linkers for PROTAC synthesis."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Alkylation: A Technical Guide to 2-(2-
Iodoethoxy)-2-methylpropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2512784/docs#strategic-alkylation-a-technical-guide-
to-2-2-iodoethoxy-2-methylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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